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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the investigational PI3K delta (PI3Kd) inhibitor,
Chmfl-PI3KD-317, against other Class | PI3K isoforms (alpha, beta, and gamma). The data
presented herein is intended to offer an objective overview of its selectivity profile, supported by
experimental data and detailed methodologies, to aid in research and drug development
decisions.

Introduction to PI3K Signaling

The Phosphoinositide 3-kinase (PI3K) family of enzymes plays a crucial role in intracellular
signaling pathways that govern cell growth, proliferation, survival, and metabolism. The Class |
PI13Ks are heterodimers composed of a catalytic subunit (p110) and a regulatory subunit. There
are four isoforms of the p110 catalytic subunit: alpha (a), beta (), delta (), and gamma (y).
While PI3Ka and (3 are ubiquitously expressed, the expression of PI3Kd and vy is primarily
restricted to hematopoietic cells, making them attractive targets for immunological and
hematological disorders.
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1. Kinase Reaction Incubation
(PI3K, Substrate, ATP, Inhibitor)

2. Add ADP-Glo™ Reagent
(Terminate Reaction, Deplete ATP)

3. Add Kinase Detection Reagent
(Convert ADP to ATP)

4. Measure Luminescence
(Luciferase/Luciferin Reaction)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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